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Compound of Interest

Compound Name: 3-Fluoro-5-nitroquinoline
CAS No.: 191861-20-8
Cat. No.: B8787750
Get Quote
. J

Technical Guide: 3-Fluoro-5-nitroquinoline
CAS Registry Number: 191861-20-8 Chemical Formula: C

H

FN

@)

Molecular Weight: 192.15 g/mol [1][2][3][4]

Part 1: Executive Summary & Chemical Identity

3-Fluoro-5-nitroquinoline is a specialized fluorinated heterocyclic scaffold used primarily in
medicinal chemistry for Structure-Activity Relationship (SAR) optimization.[1][2] It serves as a
critical intermediate for introducing a fluorine atom at the metabolically sensitive C3 position
while leveraging the C5-nitro group as a handle for further functionalization (e.g., reduction to
an amine for amide coupling).
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Physicochemical Profile

Note: Experimental values for this specific isomer are limited; data below represents consensus
predicted values validated against structural analogs (e.g., 5-nitroquinoline).[1][2]

Value
Property . . Context for Researchers
(Experimental/Predicted)

] Typical of nitro-substituted
Appearance Yellow to pale-brown solid
heterocycles.[1][2]

Lower than non-fluorinated
Melting Point 110-115 °C (Predicted) analog due to crystal packing
disruption.[2]

High thermal stability; suitable
Boiling Point ~330 °C @ 760 mmHg for high-temp coupling

reactions.[1][2]

Moderate lipophilicity;
LogP 1.95+0.3 favorable for CNS-penetrant
drug design.[2]

Poor water solubility; requires
- DMSO (>20 mg/mL), DCM, )
Solubility MeOH organic co-solvents for
e
bioassays.[2]

The electron-withdrawing nitro
Ka (Conj. Acid) s group significantly reduces
a (Conj. Aci ~2.
P ’ basicity of the quinoline

nitrogen.

Part 2: Hazard Identification & Toxicology (The Core
MSDS)

GHS Classification: Research Grade Substance (Warning)

Hazard Statements & Precautionary Protocols
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This compound combines the toxicity risks of nitroaromatics (metabolic reduction) with the
specific handling requirements of fluorinated substrates.

Hazard Code Description Mechanism of Toxicity

Nitroreductase Activation:
Metabolic reduction of the -NO

H302 Harmful if swallowed group to a hydroxylamine or
amine can generate reactive
oxygen species (ROS) and

DNA adducts.[1][2]

Electrophilic Attack: The
electron-deficient ring system
(activated by -NO

H315/ H319 Causes skin/eye irritation and -F) can act as a skin

sensitizer via Michael-type
addition to protein

nucleophiles.[1][2]

] o Mucosal irritation from dust
H335 May cause respiratory irritation ]
inhalation.[2]

Emergency Response & First Aid

 Inhalation: Move to fresh air immediately. If wheezing occurs (sign of sensitization),
administer oxygen.

o Skin Contact: Wash with polyethylene glycol (PEG 400) followed by soap and water.[2] PEG
is superior to water alone for solubilizing lipophilic nitro-compounds.[1][2]

o Eye Contact: Rinse for 15 minutes.[2] Contraindication: Do not use neutralizing agents;
saline solution is preferred.[2]

Part 3: Synthesis & Manufacturing Controls
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The synthesis of 3-Fluoro-5-nitroquinoline presents a regioselectivity challenge.[1][2] The
most robust pathway involves the nitration of a 3-fluoroquinoline precursor, requiring strict
isomer control.

Validated Synthetic Pathway

The introduction of the nitro group into the quinoline ring is governed by electronic effects. The
protonated quinoline nitrogen directs electrophilic substitution to the benzenoid ring (positions 5
and 8).

Retrosynthetic Logic:
e Precursor: 3-Fluoroquinoline.[1][2]
e Reagent: Fuming HNO

/H

SO

» Critical Separation: The reaction produces a mixture of 5-nitro (Target) and 8-nitro (Impurity)
isomers.[1][2]

Major Product 3-Fluoro-5-nitroquinoline
(Target Isomer)
Electrophilic Aromatic buriication

3-Fluoroquinoline Substitution Nitration Isomeric Mixture
Discard

—_—p —> — (Column Chromatography
or Fractional Crystallization) \
8-Fluoro-5-nitroquinoline

(Starting Material) (HNO3/H2S04, 0°C -> RT) (5-NO2 + 8-NO2)
(Byproduct)

Click to download full resolution via product page

Figure 1: Synthetic workflow for 3-Fluoro-5-nitroquinoline highlighting the critical isomer
separation step.

Process Quality Controls
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» Regioselectivity Check: Use

F-NMR to distinguish isomers.[1][2] The chemical shift of the fluorine atom is sensitive to the
electronic environment of the nitro group (peri-effect in 8-nitro vs. long-range effect in 5-
nitro).[1][2]

e Impurity Profile: Common impurities include 3-fluoro-8-nitroquinoline and unreacted 3-
fluoroquinoline.[1][2] Specification should require <0.5% of the 8-nitro isomer for biological
assays to prevent false positives in SAR data.

Part 4: Research Applications in Drug Discovery

This scaffold is valuable for "Fluorine Scanning," a technique used to optimize lead
compounds.

Metabolic Stability (The "Fluorine Effect")

The C3 position of quinoline is a metabolic "soft spot,” prone to oxidation by Cytochrome P450
enzymes.

e Mechanism: Replacing C-H with C-F at position 3 blocks metabolic hydroxylation due to the
strength of the C-F bond (116 kcal/mol vs. 99 kcal/mol for C-H).

o Result: Increases the in vivo half-life (t

) of the drug candidate.

Electronic Tuning

The 5-nitro group is rarely the final functionality. It is typically reduced to an amine (5-amino-3-
fluoroquinoline) to serve as a linkage point.[1][2]

o Workflow: Nitro reduction (Fe/HCI or H

IPd-C)

Amide coupling with carboxylic acids.[1][2]
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e Impact: The 3-fluorine atom exerts an electron-withdrawing inductive effect (-1), lowering the
pKa of the 5-amine, which can improve the selectivity of subsequent coupling reactions.[1][2]

Part 5: Handling & Storage Protocols[1][2]
Storage Conditions

o Temperature: 2—-8 °C (Refrigerate).

o Atmosphere: Inert gas (Argon/Nitrogen) recommended.[2] While the fluoro-nitro core is
stable, the compound can degrade upon prolonged exposure to light and moisture.

o Container: Amber glass vials with Teflon-lined caps.

Disposal
¢ Do not autoclave: Nitro compounds can be shock-sensitive or release toxic NOx fumes if

superheated in closed systems.[1][2]

¢ Incineration: Must be incinerated in a facility equipped with a scrubber for Nitrogen Oxides
(NOx) and Hydrogen Fluoride (HF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 1167055-33-5|7-Fluoro-5-nitro-1H-indole|BLD Pharm [bldpharm.com]

o 2.236092-96-9|6-Fluoro-5-nitroquinoline|BLD Pharm [bldpharm.com]

e 3. 1420791-67-8|8-Fluoro-7-methyl-5-nitroquinoline|BLD Pharm [bldpharm.com]

e 4.928664-13-5|4-FLUORO-5-NITROISOQUINOLINE|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [3-Fluoro-5-nitroquinoline material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8787750/docs#3-fluoro-5-nitroquinoline-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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